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CAS No.: 1017481-15-0

Cat. No.: B13063920

Get Quote

An In-Depth Technical Guide to the Synthesis, Characterization, and Potential Applications of

Substituted Phenylmorpholines: A Case Study on 2-(2-Chlorophenyl)-5,5-dimethylmorpholine

Introduction

Substituted morpholines are a class of heterocyclic compounds of significant interest in

medicinal chemistry and drug discovery. Their unique structural and physicochemical

properties make them valuable scaffolds for the development of novel therapeutic agents. This

guide focuses on the synthesis, characterization, and potential applications of a specific

analogue, 2-(2-chlorophenyl)-5,5-dimethylmorpholine. While direct and extensive research on

the 4-chloro isomer, 2-(4-chlorophenyl)-5,5-dimethylmorpholine, is not widely available in

public literature, the 2-chloro analogue provides a robust case study for understanding the

broader class of chlorophenyl-dimethylmorpholines. The structural nuances, including the

position of the chloro substituent and the gem-dimethyl groups, significantly influence the

molecule's conformation, reactivity, and biological activity.
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This technical guide is intended for researchers, scientists, and drug development

professionals, providing a comprehensive overview of the synthetic strategies, analytical

characterization, and prospective research directions for this class of compounds.

Physicochemical Properties and Structural Features
The structural architecture of 2-(2-chlorophenyl)-5,5-dimethylmorpholine confers several key

features that are of interest in medicinal chemistry. The presence of the 2-chlorophenyl group

introduces both steric hindrance and electronic modifications to the morpholine ring. The ortho-

position of the chlorine atom can influence the rotational freedom of the phenyl ring, potentially

leading to distinct conformational isomers. As an electron-withdrawing group, the chlorine atom

can also impact the basicity of the morpholine nitrogen and the reactivity of the aromatic ring.

The 5,5-dimethyl substitution on the morpholine ring is another critical feature. These gem-

dimethyl groups can lock the conformation of the morpholine ring, reducing its flexibility and

providing a more defined three-dimensional structure. This conformational rigidity can be

advantageous in drug design, as it can lead to higher binding affinity and selectivity for

biological targets.

Table 1: Physicochemical Properties of 2-(2-Chlorophenyl)-5,5-dimethylmorpholine

Hydrochloride

Property Value Source

Molecular Formula C₁₂H₁₇Cl₂NO [1]

Molecular Weight 262.17 g/mol [1]

CAS Number 1311315-91-9 [1]

Note: Data corresponds to the hydrochloride salt of the compound.

Synthetic Methodologies
The synthesis of 2-(2-chlorophenyl)-5,5-dimethylmorpholine can be approached through

several strategic disconnections of the morpholine ring. The choice of synthetic route often

depends on the availability of starting materials, desired stereochemistry, and scalability.
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Intramolecular Williamson Ether Synthesis
A common and reliable method for constructing the morpholine ring is through an

intramolecular Williamson ether synthesis. This approach involves the cyclization of an N-

substituted 2-amino alcohol derivative.

Workflow for Intramolecular Williamson Ether Synthesis

Caption: Intramolecular Williamson Ether Synthesis Workflow.

Experimental Protocol: Intramolecular Williamson Ether Synthesis

Precursor Synthesis: Synthesize the key precursor, N-(2-hydroxy-2-(2-chlorophenyl)ethyl)-2-

methyl-2-aminopropan-1-ol. This can be achieved through the reaction of 2-amino-2-methyl-

1-propanol with 2-chloro-styrene oxide.

Cyclization:

Dissolve the precursor in a suitable aprotic solvent, such as tetrahydrofuran (THF) or

dimethylformamide (DMF).

Cool the solution in an ice bath.

Add a strong base, such as sodium hydride (NaH), portion-wise to deprotonate the

primary hydroxyl group.

Allow the reaction to warm to room temperature and stir until the starting material is

consumed (monitor by TLC or LC-MS).

Quench the reaction carefully with water.

Workup and Purification:

Extract the product with an organic solvent (e.g., ethyl acetate).

Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate

under reduced pressure.
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Purify the crude product by column chromatography on silica gel to obtain the desired 2-

(2-chlorophenyl)-5,5-dimethylmorpholine.

Other Potential Synthetic Routes
Reductive Amination of Dicarbonyl Compounds: This less common approach would involve

the reductive amination of a 1,4-dicarbonyl precursor, such as 1-(2-chlorophenyl)-4-hydroxy-

4-methyl-1,5-pentanedione, with ammonia or a primary amine.[1]

Cyclization of Amino Alcohols with Dihalides: The reaction of 2-amino-2-methyl-1-propanol

with a 1-(2-chlorophenyl)-1,2-dihaloethane could also yield the target morpholine. However,

this method may be prone to side reactions and requires careful optimization.[1]

Characterization and Analytical Techniques
The structural elucidation and purity assessment of 2-(2-chlorophenyl)-5,5-dimethylmorpholine

are crucial for its application in research and development. A combination of spectroscopic and

chromatographic techniques is employed for comprehensive characterization.

Table 2: Analytical Techniques for Characterization
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Technique Purpose Expected Observations

NMR Spectroscopy (¹H, ¹³C)
Structural elucidation and

confirmation.

Characteristic shifts for

aromatic protons of the 2-

chlorophenyl group,

diastereotopic protons of the

morpholine ring, and the gem-

dimethyl groups.

Mass Spectrometry (MS)

Determination of molecular

weight and fragmentation

pattern.

A molecular ion peak

corresponding to the exact

mass of the compound.

Infrared (IR) Spectroscopy
Identification of functional

groups.

Characteristic absorption

bands for C-O-C, C-N, and C-

Cl bonds.

High-Performance Liquid

Chromatography (HPLC)

Purity assessment and

quantification.

A single major peak indicating

high purity.

Single Crystal X-ray Diffraction

Unambiguous determination of

the three-dimensional

structure.

Provides precise bond lengths,

bond angles, and

conformational details.[1]

Potential Applications in Drug Discovery and
Research
While specific biological activities for 2-(2-chlorophenyl)-5,5-dimethylmorpholine are not

extensively documented, the broader class of substituted phenylmorpholines has shown

promise in various therapeutic areas. The structural motifs present in this compound suggest

several avenues for investigation.

Scaffold for Novel Therapeutic Agents
The morpholine ring is a common scaffold in many approved drugs and clinical candidates.[2]

The nitrogen atom of the morpholine can be readily functionalized, allowing for the synthesis of

a diverse library of analogues for structure-activity relationship (SAR) studies.[1] Potential

therapeutic areas for exploration include:
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Neuroscience: Morpholine derivatives have been investigated for their activity on central

nervous system (CNS) targets.

Oncology: The rigidified scaffold could be optimized for binding to kinase or other enzyme

targets relevant to cancer.

Infectious Diseases: Phenylmorpholine structures have been explored for their antimicrobial

properties.

Diagram of Derivatization Points
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Click to download full resolution via product page

Caption: Potential sites for derivatization of the 2-(2-chlorophenyl)-5,5-dimethylmorpholine

scaffold.

Chiral Auxiliary in Asymmetric Synthesis
The chiral center at the 2-position of the morpholine ring suggests its potential use as a chiral

auxiliary. The defined stereochemistry could be leveraged to control the stereochemical

outcome of various chemical transformations.

Future Research Directions
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Given the limited specific data on 2-(2-chlorophenyl)-5,5-dimethylmorpholine, future research

should focus on several key areas:

Stereoselective Synthesis: Development and optimization of a stereoselective synthesis to

obtain enantiomerically pure forms of the compound. This would be crucial for evaluating its

biological activity and potential as a chiral auxiliary.

Biological Screening: Comprehensive biological screening against a panel of relevant targets

to identify potential therapeutic applications.

Structure-Activity Relationship (SAR) Studies: Systematic modification of the scaffold to

understand the key structural features required for biological activity.

Computational Modeling: Molecular modeling studies to predict binding modes with potential

biological targets and to guide the design of new analogues.

Conclusion
2-(2-Chlorophenyl)-5,5-dimethylmorpholine represents an interesting and underexplored

scaffold within the broader class of substituted phenylmorpholines. Its unique structural

features, including the ortho-chloro substitution and gem-dimethyl groups, make it a compelling

candidate for further investigation in medicinal chemistry and synthetic organic chemistry. The

synthetic routes and characterization techniques outlined in this guide provide a framework for

researchers to synthesize and study this compound and its analogues, potentially leading to

the discovery of novel therapeutic agents or valuable chemical tools.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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